Cas no 71277-77-5 (2,7-difluorodibenzo[b,d]furan)

• Product Name: 2,7-difluorodibenzo[b,d]furan
• CAS No: 71277-77-5
• MF: C₁₂H₆F₂O
• MW: 204.172250270844
• CID: 1749583
• PubChem ID: 156143
• Update Time: 2025-04-21

2,7-difluorodibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

• 2,7-difluorodibenzo[b,d]furan
• Dibenzofuran, 2,7-difluoro-
• 2,7-difluorodibenzofuran
• 71277-77-5
• DTXSID10221446

• Inchi： 1S/C12H6F2O/c13-7-2-4-11-10(5-7)9-3-1-8(14)6-12(9)15-11/h1-6H
• InChI Key： CZQBQONZARIGLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1C=CC(=CC=1O2)F

Computed Properties

• Exact Mass: 204.03868
• Monoisotopic Mass: 204.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.371
• Boiling Point: 295.5°C at 760 mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.648
• PSA: 13.14